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Compound of Interest

Compound Name: CTX-0294885 hydrochloride

Cat. No.: B10779493

Technical Support Center: CTX-0294885
Hydrochloride

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the handling, safety, and experimental use of CTX-0294885
hydrochloride.

Frequently Asked Questions (FAQSs)

1. What is CTX-0294885 hydrochloride?

CTX-0294885 hydrochloride is a potent, broad-spectrum kinase inhibitor.[1][2] It is a valuable
research tool for analyzing kinome signaling networks, which are implicated in various diseases
such as cancer, inflammation, and diabetes.[1][2] This compound has been shown to capture
235 kinases from MDA-MB-231 cells, notably including all members of the AKT family.[1][3]

2. What are the primary molecular targets of CTX-0294885?

CTX-0294885 is a broad-spectrum kinase inhibitor.[4][5] An initial screening demonstrated its
inhibitory activity against several kinases.[4]
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Kinase Target ICs0 (NM)
FLT3 1

Src 2

JAK2 3

VEGF Receptor 3 3

FAK 4

Aurora kinase A 18

JAK3 28

Table 1: Inhibitory activity (ICso) of CTX-
0294885 against a panel of kinases.[4]

Furthermore, CTX-0294885 is capable of binding to kinases from every major group and is
notably effective in capturing all members of the AKT protein family.[4]

3. What are the recommended storage conditions for CTX-0294885 hydrochloride?

Proper storage is crucial to maintain the stability and activity of the compound.

Form Storage Temperature Shelf Life
Solid (Powder) -20°C 3 years

In Solvent -80°C 1 year

In Solvent -20°C 1 month

Table 2: Recommended
storage conditions for CTX-
0294885 hydrochloride.[6]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock

solutions before storage.[6]
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Troubleshooting Guide

Issue 1: Difficulty dissolving the compound.
If you encounter issues with solubility, consider the following:

» Solvent Choice: CTX-0294885 hydrochloride has varying solubility in different solvents.

Solvent Solubility

DMSO > 88 mg/mL (200.94 mM)
DMF 20 mg/mL

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL

Ethanol 0.1 mg/mL

Water Insoluble

Table 3: Solubility of CTX-0294885 in various
solvents.[4][6]

e Fresh Solvent: The use of fresh, moisture-free DMSO is recommended as absorbed

moisture can reduce solubility.[6]

e Sonication and Heating: If precipitation or phase separation occurs during preparation,
gentle heating and/or sonication can aid in dissolution.[1]

Issue 2: Precipitation of the compound in aqueous solutions.

CTX-0294885 hydrochloride is insoluble in water.[6] For experiments in aqueous media, a
stock solution in an organic solvent like DMSO should be prepared first, followed by dilution
into the aqueous buffer. It is crucial to ensure the final concentration of the organic solvent is
compatible with your experimental system and does not exceed a level that could cause
toxicity or off-target effects.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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e Accurately weigh the required amount of CTX-0294885 hydrochloride powder.

e Calculate the volume of DMSO needed to achieve a 10 mM concentration. The molecular
weight of CTX-0294885 hydrochloride is 474.39 g/mol .[2]

o Add the DMSO to the vial containing the powder.

» Vortex or sonicate the solution until the compound is completely dissolved.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
» Store the aliquots at -80°C for up to 1 year or at -20°C for up to 1 month.[6]

Protocol 2: Preparation of a Working Solution for In Vivo Experiments

For in vivo studies, it is recommended to prepare the working solution fresh on the day of use.
[1] The following is an example protocol for a vehicle formulation:

o Start with a clarified stock solution of CTX-0294885 in DMSO.

e For a 1 mL final working solution, sequentially add the following solvents, ensuring the
solution is clear after each addition:

o 400 pL of PEG300
o 50 pL of Tween-80
o 450 pL of Saline
e This protocol can achieve a solubility of = 2.5 mg/mL.[1]

Signaling Pathway

CTX-0294885 is a potent inhibitor of the AKT signaling pathway, a crucial regulator of cell
survival, proliferation, and metabolism.[7][8][9] The diagram below illustrates the canonical
PISK/AKT signaling pathway and indicates the point of inhibition by CTX-0294885.
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Figure 1: The PI3K/AKT signaling pathway and the inhibitory action of CTX-0294885
hydrochloride.

Safety Precautions

Disclaimer: An official Safety Data Sheet (SDS) for CTX-0294885 hydrochloride was not
publicly available in the search results. The following are general safety precautions for
handling research-grade chemical compounds and are not a substitute for a formal SDS.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling CTX-0294885 hydrochloride.

e Engineering Controls: Handle the compound in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation exposure.

» Handling: Avoid direct contact with skin and eyes. Do not ingest or inhale the powder.

o Spills: In case of a spill, contain the material and clean the area with appropriate cleaning
agents. Ensure proper disposal of contaminated materials.

e First Aid:

[¢]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes.

[¢]

Skin Contact: Wash the affected area thoroughly with soap and water.

o

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

o

Ingestion: If swallowed, rinse mouth with water and seek immediate medical advice.

For research use only. This product is not for human or veterinary use.[4] Always consult with
your institution's safety officer for specific guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.com/CTX-0294885.html
https://www.bioscience.co.uk/product~922961
https://pubmed.ncbi.nlm.nih.gov/23692254/
https://pubmed.ncbi.nlm.nih.gov/23692254/
https://www.caymanchem.com/product/22197/ctx-0294885
https://www.axonmedchem.com/2992-ctx-0294885
https://www.selleckchem.com/products/ctx-0294885.html
https://en.wikipedia.org/wiki/Akt/PKB_signaling_pathway
https://www.sinobiological.com/pathways/akt-signaling-pathway
https://www.bosterbio.com/pathway-maps/cell-signaling/akt-signaling-pathway
https://www.benchchem.com/product/b10779493#ctx-0294885-hydrochloride-handling-and-safety-precautions
https://www.benchchem.com/product/b10779493#ctx-0294885-hydrochloride-handling-and-safety-precautions
https://www.benchchem.com/product/b10779493#ctx-0294885-hydrochloride-handling-and-safety-precautions
https://www.benchchem.com/product/b10779493#ctx-0294885-hydrochloride-handling-and-safety-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10779493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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